Cas no 1997052-67-1 (3-(Cyclohex-3-en-1-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(Cyclohex-3-en-1-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1997052-67-1
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 5751215
• PubChem ID: 89079829
• Update Time: 2023-11-14

3-(Cyclohex-3-en-1-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1997052-67-1
• 3-(cyclohex-3-en-1-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1952408
• SCHEMBL13406438
• 3-(Cyclohex-3-en-1-yl)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C9H13F3O/c10-9(11,12)8(13)6-7-4-2-1-3-5-7/h1-2,7-8,13H,3-6H2
• InChI Key： VLUMBMVZQRLKHF-UHFFFAOYSA-N
• SMILES： FC(C(CC1CC=CCC1)O)(F)F

Computed Properties

• Exact Mass: 194.09184952g/mol
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins